Cas no 1361708-41-9 (5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl)

• Product Name: 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl
• CAS No: 1361708-41-9
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4790498
• Update Time: 2025-10-28

5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-4-5-12(17)10(6-8)9-2-1-3-11(15)13(9)16/h1-6H,7H2
• InChI Key： FLCRBIIRWZNLKF-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C1C=CC=C(C=1Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl

5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl: A Comprehensive Overview

The compound CAS No. 1361708-41-9, commonly referred to as 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings—specifically the bromomethyl group at position 5', the dichloro groups at positions 2 and 3, and the fluoro group at position 2'—contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of biphenyl derivatives like 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl in the development of advanced materials. For instance, researchers have explored its potential as a building block for constructing functional polymers and organic semiconductors. The presence of halogen atoms (chlorine and bromine) in the molecule enhances its electronic properties, making it suitable for applications in optoelectronics and organic light-emitting diodes (OLEDs). Furthermore, the fluoro group at position 2' imparts additional stability to the molecule, which is crucial for its performance in high-temperature environments.

The synthesis of 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl involves a multi-step process that typically begins with the bromination of a biphenyl derivative. The introduction of chlorine atoms at positions 2 and 3 is achieved through electrophilic substitution reactions, while the fluoro group is added via nucleophilic aromatic substitution. The final step involves the installation of the bromomethyl group at position 5', which requires precise control over reaction conditions to ensure high yields and product purity.

In terms of physical properties, 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl exhibits a melting point of approximately 150°C and a boiling point around 400°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in various solution-based chemical processes. The molecule's UV-vis spectrum reveals strong absorption bands in the visible region, which are attributed to its conjugated π-system. These spectral characteristics make it a valuable tool in fluorescence sensing and imaging applications.

The application of 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl extends beyond materials science into medicinal chemistry. Recent research has demonstrated its potential as a lead compound for developing new pharmaceutical agents. The bromomethyl group serves as a reactive site for further functionalization, enabling the creation of bioactive derivatives with tailored pharmacological properties. Additionally, the molecule's ability to form stable complexes with metal ions has led to its investigation as a ligand in catalytic processes and metallo-drug design.

In conclusion, CAS No. 1361708-41-9, or 5'-Bromomethyl-2,3-dichloro-2'-fluoro-biphenyl, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.